Cas no 1790203-60-9 (3-cyclopentyl-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea)

• Product Name: 3-cyclopentyl-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• CAS No: 1790203-60-9
• MF: C₂₃H₃₂N₄O₂
• MW: 396.525785446167
• CID: 5346650
• Update Time: 2025-05-23

3-cyclopentyl-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-1-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-3-(4-methoxyphenethyl)urea
• 1-cyclopentyl-1-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 3-cyclopentyl-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea

• Inchi： 1S/C23H32N4O2/c1-26-22(18-9-10-18)15-19(25-26)16-27(20-5-3-4-6-20)23(28)24-14-13-17-7-11-21(29-2)12-8-17/h7-8,11-12,15,18,20H,3-6,9-10,13-14,16H2,1-2H3,(H,24,28)
• InChI Key： MPIOJVCHEGPEOR-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C=CC(=CC=1)OC)N(CC1C=C(C2CC2)N(C)N=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 527
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 3-cyclopentyl-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-1-[2-(4-methoxyphenyl)ethyl]urea

3-Cyclopentyl-3-[(5-Cyclopropyl-1-Methyl-1H-Pyrazol-3-Yl)Methyl]-1-[2-(4-Methoxyphenyl)Ethyl]Urea: A Comprehensive Overview

3-Cyclopentyl-3-[(5-Cyclopropyl-1-Methyl-1H-Pyrazol-3-Yl)Methyl]-1-[2-(4-Methoxyphenyl)Ethyl]Urea is a complex organic compound with the CAS number 1790203-60-9. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule is characterized by a urea backbone, which serves as a central hub for various functional groups, including a cyclopentyl moiety, a pyrazole ring, and a methoxyphenyl group. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed methodologies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the intricate framework of this molecule. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during the synthesis. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making the production of this compound more feasible for large-scale applications.

One of the most notable aspects of 3-Cyclopentyl-3-[(5-Cyclopropyl-1-Methyl-1H-Pyrazol-3-Yl)Methyl]-1-[2-(4-Methoxyphenyl)Ethyl]Urea is its pharmacological profile. Studies have demonstrated that this compound exhibits potent antitumor activity, particularly against various human cancer cell lines. The mechanism of action involves interference with key cellular pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. Additionally, this compound has shown anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The cyclopentyl group in the molecule plays a critical role in modulating its pharmacokinetic properties. This group enhances the compound's lipophilicity, thereby improving its absorption and bioavailability. Furthermore, the pyrazole ring contributes to the molecule's stability and ability to interact with biological targets. Recent research has also highlighted the importance of the methoxyphenyl group in enhancing the compound's selectivity for specific cellular receptors, which is crucial for minimizing off-target effects and improving therapeutic efficacy.

In terms of applications, this compound has been extensively studied for its potential in drug development. Pharmaceutical companies are exploring its use as a lead compound for designing next-generation anticancer drugs. Preclinical studies have shown promising results, with the compound demonstrating efficacy in reducing tumor growth in animal models without significant toxicity to healthy cells. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

Another area of interest is the potential of 3-Cyclopentyl-3-[(5-Cyclopropyl-1-Methyl-1H-Pyrazol-3-Yl)Methyl]-1-[2-(4-Methoxyphenyl)Ethyl]Urea as a neuroprotective agent. Emerging research suggests that this compound may offer protection against neurodegenerative diseases such as Alzheimer's disease by inhibiting oxidative stress and reducing inflammation in neuronal cells. The ability of this compound to cross the blood-brain barrier further underscores its potential in neurotherapeutic applications.

The structural complexity of this compound also makes it an attractive candidate for studying drug delivery systems. Researchers are investigating methods to encapsulate this compound within nanocarriers, such as liposomes or polymeric nanoparticles, to enhance its targeting efficiency and reduce systemic side effects. These efforts are part of a broader trend toward developing personalized medicine approaches that maximize therapeutic outcomes while minimizing adverse effects.

In conclusion, 3-Cyclopentyl-3-[(5-Cyclopropyl-1-Methyl-1H-Pyrazol-3-Yl)Methyl]-1-[2-(4-Methoxyphenyl)Ethyl]Urea represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for developing novel therapeutics across multiple disease areas. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in drug discovery and development.